Cas no 1598740-13-6 (2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetic acid)

• Product Name: 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetic acid
• CAS No: 1598740-13-6
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• MDL: MFCD32118540
• CID: 5171204
• Update Time: 2025-05-19

2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, α-hydroxy-2-methyl-
• 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetic acid

• MDL： MFCD32118540
• Inchi： 1S/C6H7NO3S/c1-3-7-4(2-11-3)5(8)6(9)10/h2,5,8H,1H3,(H,9,10)
• InChI Key： DMHCSRZVGBDJMS-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)C(O)=O)N=C1C

Experimental Properties

• Density: 1.517±0.06 g/cm3(Predicted)
• Boiling Point: 370.2±27.0 °C(Predicted)
• pka: 14.52±0.20(Predicted)

Additional information on 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetic acid

2-Hydroxy-2-(2-Methyl-1,3-Thiazol-4-Yl)Acetic Acid: A Comprehensive Overview

The compound with CAS No. 1598740-13-6, commonly referred to as 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetic acid, is a fascinating molecule with significant potential in various fields of science and technology. This compound belongs to the class of organic acids and is characterized by its unique structure, which includes a thiazole ring and a hydroxyl group. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which contributes to its distinct chemical properties.

Recent studies have highlighted the importance of 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetic acid in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the field of oncology. The compound's ability to modulate cellular signaling pathways makes it a promising candidate for drug discovery efforts targeting cancer treatment.

In addition to its pharmaceutical applications, 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetic acid has shown potential in agricultural chemistry. Studies have demonstrated its effectiveness as a plant growth regulator, capable of enhancing crop yield and improving stress tolerance in various agricultural settings. This dual functionality underscores the versatility of this compound in addressing both medical and agricultural challenges.

The synthesis of CAS No. 1598740-13-6 involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Researchers have optimized the synthesis pathway to improve yield and reduce environmental impact, making it more feasible for large-scale production. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process while maintaining high purity levels.

From a structural perspective, 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetic acid exhibits interesting physical and chemical properties. Its solubility in polar solvents and stability under physiological conditions make it suitable for various applications. Recent spectroscopic studies have provided deeper insights into its molecular geometry and electronic structure, further enhancing our understanding of its reactivity and functionality.

The compound's ability to form stable complexes with metal ions has opened new avenues for its use in materials science. Researchers have explored its potential as a ligand in the synthesis of metalloorganic frameworks (MOFs), which are widely used in catalysis, gas storage, and sensing applications. The incorporation of CAS No. 1598740-13-6 into MOFs has been shown to improve their stability and selectivity, making them more suitable for industrial applications.

Furthermore, 2-hydroxy-2-(2-methyl-1,3-thiazol-4-ylium)acetic acid has been investigated for its role in bioconjugation reactions. Its reactivity under mild conditions makes it an ideal candidate for modifying biomolecules such as proteins and nucleic acids. This property has significant implications for the development of targeted drug delivery systems and diagnostic tools.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of CAS No. 1598740